Cas no 92847-37-5 ( )
structure
Product Name:
CAS No:92847-37-5
MF:C11H10ClNO2S
MW:255.720600605011
CID:867819
Update Time:2024-02-01
Chemical and Physical Properties
Names and Identifiers
-
- 2-CHLORO-4-(2,4-DIMETHOXYPHENYL)THIAZOLE
- Thiazole, 2-chloro-4-(2,4-dimethoxyphenyl)-
-
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- Inchi: 1S/C11H10ClNO2S/c1-14-7-3-4-8(10(5-7)15-2)9-6-16-11(12)13-9/h3-6H,1-2H3
- InChI Key: CNBDKFBQLJXZLI-UHFFFAOYSA-N
- SMILES: S1C=C(C2=CC=C(OC)C=C2OC)N=C1Cl
Computed Properties
- Exact Mass: 255.012
- Monoisotopic Mass: 255.012
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 232
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 59.6A^2
Experimental Properties
- Density: 1.295±0.06 g/cm3(Predicted)
- Boiling Point: 375.4±52.0 °C(Predicted)
- pka: -0.07±0.10(Predicted)
Related Literature
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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